Cas no 852180-62-2 (3-Isoxazolecarboxaldehyde,5-(2-furanyl)-)

• Product Name: 3-Isoxazolecarboxaldehyde,5-(2-furanyl)-
• CAS No: 852180-62-2
• MF: C₈H₅NO₃
• MW: 163.130202054977
• CID: 717125
• Update Time: 2026-04-29

3-Isoxazolecarboxaldehyde,5-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxaldehyde,5-(2-furanyl)-
• 5-(2-furyl)isoxazole-3-carbaldehyde
• 5-(furan-2-yl)-1,2-oxazole-3-carbaldehyde

• Inchi： InChI=1S/C8H5NO3/c10-5-6-4-8(12-9-6)7-2-1-3-11-7/h1-5H
• InChI Key： IAHMVRCTECLFMG-UHFFFAOYSA-N
• SMILES： C1=COC(=C1)C2=CC(=NO2)C=O

Computed Properties

• Exact Mass: 163.02700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 60 °C
• PSA: 56.24000
• LogP: 1.74710

3-Isoxazolecarboxaldehyde,5-(2-furanyl)- Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-Isoxazolecarboxaldehyde,5-(2-furanyl)-

3-Isoxazolecarboxaldehyde, 5-(2-furanyl): A Comprehensive Overview

3-Isoxazolecarboxaldehyde, 5-(2-furanyl) (CAS No. 852180-62-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique isoxazole and furan moieties, exhibits a range of biological activities that make it a valuable candidate for the development of novel therapeutic agents.

The isoxazole ring is a five-membered heterocyclic compound with a double bond between the nitrogen and oxygen atoms. This structural feature imparts 3-Isoxazolecarboxaldehyde, 5-(2-furanyl) with high reactivity and stability, making it an excellent building block for the synthesis of more complex molecules. The furan ring, on the other hand, is a five-membered aromatic heterocycle containing an oxygen atom. The combination of these two rings in 3-Isoxazolecarboxaldehyde, 5-(2-furanyl) results in a molecule with unique electronic and steric properties.

Recent studies have highlighted the potential of 3-Isoxazolecarboxaldehyde, 5-(2-furanyl) in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 3-Isoxazolecarboxaldehyde, 5-(2-furanyl) could be a promising lead compound for the development of new drugs to treat conditions such as arthritis and chronic pain.

In addition to its anti-inflammatory properties, 3-Isoxazolecarboxaldehyde, 5-(2-furanyl) has also been investigated for its potential as an anticancer agent. A study published in the Cancer Research journal reported that certain derivatives of this compound can selectively inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity makes 3-Isoxazolecarboxaldehyde, 5-(2-furanyl) an attractive candidate for further development in oncology.

The synthesis of 3-Isoxazolecarboxaldehyde, 5-(2-furanyl) involves several well-established chemical reactions. One common approach is to start with a furan derivative and react it with an appropriate isoxazole precursor under controlled conditions. The resulting product can then be further modified to introduce additional functional groups or to optimize its biological activity. The ease of synthesis and the ability to tailor the molecule's properties make 3-Isoxazolecarboxaldehyde, 5-(2-furanyl) a highly versatile starting material for medicinal chemists.

The physical and chemical properties of 3-Isoxazolecarboxaldehyde, 5-(2-furanyl) have been extensively studied. It is typically obtained as a yellow solid with a melting point ranging from 110°C to 115°C. The compound is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays. Its stability under different conditions has also been evaluated, showing that it remains stable at room temperature and can be stored for extended periods without significant degradation.

In terms of safety and handling, 3-Isoxazolecarboxaldehyde, 5-(2-furanyl) should be managed with standard laboratory precautions to ensure safe handling and storage. It is important to use appropriate personal protective equipment (PPE) such as gloves and goggles when working with this compound to prevent skin contact or inhalation. Additionally, proper disposal methods should be followed to minimize environmental impact.

The future prospects for 3-Isoxazolecarboxaldehyde, 5-(2-furanyl) are promising. Ongoing research aims to explore its potential applications in areas such as neurodegenerative diseases, cardiovascular disorders, and infectious diseases. The ability to fine-tune its structure through chemical modifications offers numerous opportunities for developing new therapeutic agents with improved efficacy and reduced side effects.

In conclusion, 3-Isoxazolecarboxaldehyde, 5-(2-furanyl) (CAS No. 852180-62-2) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of structural features and biological activities makes it a valuable starting point for the development of novel drugs targeting various diseases. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact on human health.